1-(3-methoxybenzoyl)-4-[(2-methoxy-1-naphthyl)methyl]piperazine

• IUPAC Name: [4-[(2-methoxynaphthalen-1-yl)methyl]piperazin-1-yl]-(3-methoxyphenyl)methanone
• InChI: InChI=1S/C24H26N2O3/c1-28-20-8-5-7-19(16-20)24(27)26-14-12-25(13-15-26)17-22-21-9-4-3-6-18(21)10-11-23(22)29-2/h3-11,16H,12-15,17H2,1-2H3
• InChI Key: DHSIHYRAJUUVHF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C=C1)CN3CCN(CC3)C(=O)C4=CC(=CC=C4)OC
• Molecular Formula: C24H26N2O3
• Molecular Weight: 390.5 g/mol

Description

1-(3-methoxybenzoyl)-4-[(2-methoxy-1-naphthyl)methyl]piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as MCL-101 and is a selective agonist for the serotonin receptor subtype 5-HT1A.

Mechanism of Action

The mechanism of action of 1-(3-methoxybenzoyl)-4-[(2-methoxy-1-naphthyl)methyl]piperazine involves its selective binding to the 5-HT1A receptor subtype. This receptor is widely distributed in the brain and is involved in the regulation of mood, anxiety, and stress responses. Activation of this receptor by MCL-101 results in the modulation of neurotransmitter release, leading to its therapeutic effects.
Biochemical and Physiological Effects:
1-(3-methoxybenzoyl)-4-[(2-methoxy-1-naphthyl)methyl]piperazine has been shown to have several biochemical and physiological effects. It has been reported to increase the activity of the serotonergic system, leading to the modulation of mood and anxiety. It has also been shown to modulate the activity of the dopaminergic system, leading to its potential use in the treatment of addiction. Additionally, this compound has been reported to have neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3-methoxybenzoyl)-4-[(2-methoxy-1-naphthyl)methyl]piperazine in lab experiments is its high selectivity for the 5-HT1A receptor subtype. This allows for the specific modulation of this receptor without affecting other neurotransmitter systems. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 1-(3-methoxybenzoyl)-4-[(2-methoxy-1-naphthyl)methyl]piperazine. One area of research is the development of more potent and selective agonists for the 5-HT1A receptor subtype. This could lead to the development of more effective therapeutic agents for the treatment of mood and anxiety disorders. Another area of research is the investigation of the neuroprotective effects of this compound, which could lead to its use in the treatment of neurodegenerative disorders. Additionally, further studies are needed to investigate the potential use of this compound in the treatment of addiction and chronic pain.

Scientific Research Applications

1-(3-methoxybenzoyl)-4-[(2-methoxy-1-naphthyl)methyl]piperazine has been extensively studied for its potential therapeutic applications. This compound has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. It has also been investigated for its potential use in the treatment of chronic pain, addiction, and neurodegenerative disorders.